Cas no 61768-98-7 (1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-)

• Product Name: 1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
• CAS No: 61768-98-7
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 466854
• PubChem ID: 6542941
• Update Time: 2025-04-19

1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3,4-dihydro-3-methyl-, (R)-
• SCHEMBL12203700
• DTXSID20424906
• 61768-98-7

• Inchi： 1S/C10H11NO/c1-7-6-8-4-2-3-5-9(8)10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12)/t7-/m1/s1
• InChI Key： BWWCBNZSMWMIKH-SSDOTTSWSA-N
• SMILES： O=C1C2C=CC=CC=2C[C@@H](C)N1

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives